Cas no 102103-72-0 (2,4-Pentadienal,5-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-, (2E,4E)-)

• Product name: 2,4-Pentadienal,5-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-, (2E,4E)-
• CAS No: 102103-72-0
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 163517

2,4-Pentadienal,5-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienal,5-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-, (2E,4E)-
• 2,4-Pentadienal,5-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-, (E,E)-
• Citreopyrone A
• 2,4-Pentadienal, 5-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-, (2E,4E)-

• Inchi： 1S/C12H12O4/c1-9-10(6-4-3-5-7-13)16-12(14)8-11(9)15-2/h3-8H,1-2H3/b5-3+,6-4+
• InChI Key： MLFGJPIHJMFFLG-GGWOSOGESA-N
• SMILES： COC1C(C)=C(/C=C/C=C/C=O)OC(=O)C=1

Computed Properties

• Exact Mass: 135.99265
• Monoisotopic Mass: 220.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 394.1±42.0 °C(Predicted)
• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives